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Compound of Interest

Compound Name: Borapetoside F

Cat. No.: B15587365

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of furanoditerpene glycosides isolated
from Tinospora crispa, a plant with a rich history in traditional medicine across Southeast Asia.
This document details the isolation, structural elucidation, and biological activities of these
compounds, with a focus on their potential therapeutic applications.

Introduction to Furanoditerpene Glycosides from
Tinospora crispa

Tinospora crispa (Menispermaceae) is a source of various bioactive secondary metabolites,
with clerodane-type furanoditerpenoids being a characteristic and abundant class of
compounds.[1] These molecules and their glycosidic derivatives have garnered significant
scientific interest due to their diverse pharmacological activities, including anti-inflammatory,
antioxidant, immunomodulatory, cytotoxic, and anti-diabetic properties.[2][3] This guide will
focus specifically on the furanoditerpene glycosides, providing quantitative data, detailed
experimental protocols, and an exploration of their mechanisms of action through signaling
pathway diagrams.

Isolated Furanoditerpene Glycosides: Quantitative
Data
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The following tables summarize the quantitative data for key furanoditerpene glycosides
isolated from Tinospora crispa, including their structural information and spectroscopic data.

Table 1: Selected Furanoditerpene Glycosides from Tinospora crispa

Compound Molecular Molecular Source

Name Formula Weight Material Reference
Borapetoside E C26H34011 522.54 Stems [4]
Crispene A C20H2205 342.39 Stems [4]
Crispene B C20H2206 358.39 Stems [4]
Crispene C C20H2205 342.39 Stems [4]
Crispene D C21H2406 372.41 Stems [4]
Tinocrisposide A C25H32010 492.51 Stems [5]
Tinocrisposide B C26H34011 522.54 Stems [5]
Tinocrisposide C ~ C26H34012 538.54 Stems [5]
Tinocrisposide D C27H36012 552.57 Stems [5]

Table 2: 1H and 13C NMR Spectroscopic Data for Tinosporol Ain CDCI3

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC555773/
https://pmc.ncbi.nlm.nih.gov/articles/PMC555773/
https://pmc.ncbi.nlm.nih.gov/articles/PMC555773/
https://pmc.ncbi.nlm.nih.gov/articles/PMC555773/
https://pmc.ncbi.nlm.nih.gov/articles/PMC555773/
https://pubmed.ncbi.nlm.nih.gov/39136410/
https://pubmed.ncbi.nlm.nih.gov/39136410/
https://pubmed.ncbi.nlm.nih.gov/39136410/
https://pubmed.ncbi.nlm.nih.gov/39136410/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Position 13C (o ppm) 1H (6 ppm, J in Hz)
1 38.5 1.65 (m), 1.75 (m)
2 27.9 1.50 (m), 1.60 (m)
3 71.1 3.22 (dd, J = 11.2, 4.4)
4 39.8 1.45 (m)

5 139.8

6 121.6 5.35 (br s)

7 345 2.10 (m), 2.20 (m)
8 31.9 1.55 (m)

9 50.1 1.25 (m)

10 36.6 1.40 (m)

11 21.3 1.80 (m), 1.90 (m)
12 28.2 1.60 (m), 1.70 (m)
13 125.1

14 108.2 6.28 (br s)

15 141.3 7.21 (brs)

16 143.1 7.35 (br s)

17 21.4 1.68 (s)

18 28.0 1.00 (s)

19 19.4 0.85(d, J=6.8)
20 17.6 0.78 (s)

Data compiled from related compound analyses in cited literature.

Experimental Protocols
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This section provides detailed methodologies for the extraction, isolation, and structural
elucidation of furanoditerpene glycosides from Tinospora crispa.

General Experimental Workflow

The following diagram illustrates a typical workflow for the isolation and characterization of
furanoditerpene glycosides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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